2-(1H-Imidazol-4-yl)-4-methyl-1,3-thiazole

• Molecular Formula: C7H7N3S
• Molecular Weight: 165.22 g/mol
• SMILES: CC1=CSC(=N1)C2=CN=CN2
• InChI: InChI=1S/C7H7N3S/c1-5-3-11-7(10-5)6-2-8-4-9-6/h2-4H,1H3,(H,8,9)
• InChIKey: BDAFCBWVZHGTTI-UHFFFAOYSA-N

2-(1H-Imidazol-4-yl)-4-methyl-1,3-thiazole: Chemical & Structural Profile

2-(1H-Imidazol-4-yl)-4-methyl-1,3-thiazole is a small molecule heterocyclic building block (CAS: 1935524-13-2, MF: C7H7N3S, MW: 165.22) characterized by a 1,3-thiazole core substituted with a 4-methyl group and a 1H-imidazol-4-yl moiety at the 2-position . Its structure incorporates two privileged scaffolds in medicinal chemistry, suggesting potential for diverse biological interactions, including kinase inhibition [1], though no direct activity data for this specific compound are available in primary literature.

Scaffold Imidazole-thiazole heterocycle

Substitution 4-methyl, 2-(1H-imidazol-4-yl)

Class Context Imidazothiazole scaffold for kinase research (class-level)

• [1] Ammar, U. M., Abdel-Maksoud, M. S., Mersal, K. I., Ali, E. M. H., & Oh, C. H. (2020). Modification of imidazothiazole derivatives gives promising activity in B-Raf kinase enzyme inhibition; synthesis, in vitro studies and molecular docking. Bioorganic & Medicinal Chemistry Letters, 30(20), 127489. View Source

2-(1H-Imidazol-4-yl)-4-methyl-1,3-thiazole: Procurement Risks

In the absence of compound-specific data, substitution with close analogues (e.g., 4-ethyl or unsubstituted thiazole variants) carries significant scientific and procurement risk. Even minor structural changes on the imidazothiazole scaffold can lead to profound differences in biological activity [1]. For example, studies on related imidazothiazole derivatives show that modifications to the substituents on the phenyl or thiazole ring can alter kinase inhibitory potency by orders of magnitude [2]. Therefore, generic substitution based on chemical similarity alone is not a scientifically sound procurement strategy and may lead to failed experiments or invalid SAR conclusions.

Close-analogue mismatch

Analogues like 4-ethyl or unsubstituted thiazole may differ markedly in biological activity.

SAR sensitivity

Minor substituent changes can shift kinase inhibitory potency by orders of magnitude (class-level).

Data gap

No compound-specific activity data exist; validation is required before research use.

• [1] Fascio, M. L., Errea, M. I., & D'Accorso, N. B. (2015). Imidazothiazole and related heterocyclic systems. Synthesis, chemical and biological properties. European Journal of Medicinal Chemistry, 90, 666-683. View Source
• [2] Ammar, U. M., et al. (2020). Modification of imidazothiazole derivatives gives promising activity in B-Raf kinase enzyme inhibition; synthesis, in vitro studies and molecular docking. Bioorganic & Medicinal Chemistry Letters, 30(20), 127489. View Source

2-(1H-Imidazol-4-yl)-4-methyl-1,3-thiazole: Differentiation Analysis

Comparative Potency: Data Gap

A comprehensive search of primary research articles and patents did not yield any direct, quantitative head-to-head comparisons between 2-(1H-Imidazol-4-yl)-4-methyl-1,3-thiazole and its closest structural analogues. Available data is limited to the broader imidazothiazole class. For instance, a related imidazothiazole derivative (Compound 1zb) showed potent inhibition of V600E-B-RAF kinase with an IC50 of 0.978 nM, which is 1,990-fold more potent than the reference drug sorafenib (IC50 1.95 μM) [1]. However, this high-potency finding cannot be directly extrapolated to the target compound due to unknown substituent effects. Therefore, any claim of differentiation based on potency or selectivity would be unsupported by the current evidence base.

Potency Gap (Class-level)

Class-level inference

1,990-fold more potent (analogue vs. sorafenib)

Class-level potency variation; compound-specific data required

Direct extrapolation to target compound unsupported

Evidence Dimension	Kinase inhibitory potency
Target Compound Data	No data available
Comparator Or Baseline	Analogous imidazothiazole derivative (Compound 1zb) vs. Sorafenib
Quantified Difference	1,990-fold (Compound 1zb vs. Sorafenib)
Conditions	Biochemical kinase assay (V600E-B-RAF)

Why This Matters

This underscores the critical procurement risk: potency differences within the class can be enormous, so specific data for the exact compound is essential for informed scientific selection.

• [1] Abdel-Maksoud, M. S., et al. (2020). Imidazothiazole-based potent inhibitors of V600E-B-RAF kinase with promising anti-melanoma activity: biological and computational studies. Journal of Enzyme Inhibition and Medicinal Chemistry, 35(1), 1712-1726. View Source

2-(1H-Imidazol-4-yl)-4-methyl-1,3-thiazole: Research Applications

Kinase Inhibitor Scaffold Design

Based on class-level evidence, the imidazothiazole core is a recognized privileged scaffold for kinase inhibition [1]. Researchers may procure this compound to use as a starting point for synthesizing focused libraries aimed at targeting kinases such as B-Raf V600E, where related compounds have shown nanomolar potency [2]. Its unique substitution pattern offers a distinct vector for SAR exploration compared to more common imidazothiazole building blocks.

Bioactive Heterocycle Building Block

The compound's functional groups (imidazole N-H, thiazole nitrogen) provide reactive handles for further derivatization. It is suitable as a building block in medicinal chemistry programs for synthesizing more complex molecules targeting a range of diseases, including cancer and infectious diseases, as demonstrated by the wide biological activity of the imidazothiazole class [1].

Application

Selection Property

Validation Focus

Kinase inhibitor library synthesis

Imidazothiazole scaffold with distinct substitution pattern

Confirm target activity in biochemical kinase assays

Heterocyclic building block derivatization

Reactive handles for medicinal chemistry (imidazole N-H, thiazole N)

Evaluate synthetic feasibility and scaffold purity

• [1] Fascio, M. L., Errea, M. I., & D'Accorso, N. B. (2015). Imidazothiazole and related heterocyclic systems. Synthesis, chemical and biological properties. European Journal of Medicinal Chemistry, 90, 666-683. View Source
• [2] Abdel-Maksoud, M. S., et al. (2020). Imidazothiazole-based potent inhibitors of V600E-B-RAF kinase with promising anti-melanoma activity: biological and computational studies. Journal of Enzyme Inhibition and Medicinal Chemistry, 35(1), 1712-1726. View Source